Methyl N-methylbenzenecarboximidothioate;hydroiodide

• IUPAC Name: methyl N-methylbenzenecarboximidothioate;hydroiodide
• InChI: InChI=1S/C9H11NS.HI/c1-10-9(11-2)8-6-4-3-5-7-8;/h3-7H,1-2H3;1H
• InChI Key: MJXYATOSXYKZAH-UHFFFAOYSA-N
• Canonical SMILES: CN=C(C1=CC=CC=C1)SC.I
• Molecular Formula: C9H12INS
• Molecular Weight: 293.17 g/mol

Description

Methyl N-methylbenzenecarboximidothioate;hydroiodide, also known as MMBI, is a chemical compound that has been widely used in scientific research. This compound is a potent inhibitor of protein tyrosine phosphatases, which are important enzymes involved in various cellular processes. MMBI has been shown to have significant effects on cellular signaling pathways, and its use in research has provided valuable insights into the mechanisms of various diseases.

Mechanism of Action

Methyl N-methylbenzenecarboximidothioate;hydroiodide inhibits the activity of protein tyrosine phosphatases by binding to the catalytic site of the enzyme. This results in the prevention of the dephosphorylation of tyrosine residues on target proteins, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
Methyl N-methylbenzenecarboximidothioate;hydroiodide has been shown to have significant effects on cellular signaling pathways, including the insulin signaling pathway. It has also been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells in vitro. However, the physiological effects of Methyl N-methylbenzenecarboximidothioate;hydroiodide in vivo are not well understood, and further research is needed to fully elucidate its effects.

Advantages and Limitations for Lab Experiments

One advantage of Methyl N-methylbenzenecarboximidothioate;hydroiodide is its potent inhibition of protein tyrosine phosphatases, which makes it a valuable tool for studying the role of these enzymes in various cellular processes. However, Methyl N-methylbenzenecarboximidothioate;hydroiodide can also have off-target effects, and its use in vivo may be limited by its toxicity and potential side effects.

Future Directions

There are several future directions for research on Methyl N-methylbenzenecarboximidothioate;hydroiodide. One area of interest is the development of more selective inhibitors of protein tyrosine phosphatases, which could provide more specific insights into the role of these enzymes in various diseases. Another area of interest is the development of Methyl N-methylbenzenecarboximidothioate;hydroiodide-based therapies for cancer and other diseases, which could take advantage of its potent inhibition of tyrosine phosphatases. Finally, further research is needed to fully understand the physiological effects of Methyl N-methylbenzenecarboximidothioate;hydroiodide in vivo, which could provide insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of Methyl N-methylbenzenecarboximidothioate;hydroiodide involves the reaction of N-methylbenzenecarboximidoyl chloride with sodium thioacetate followed by the reaction with methyl iodide. The resulting product is Methyl N-methylbenzenecarboximidothioate;hydroiodide hydroiodide, which is a white crystalline solid.

Scientific Research Applications

Methyl N-methylbenzenecarboximidothioate;hydroiodide has been used extensively in scientific research to study the role of protein tyrosine phosphatases in various cellular processes. It has been shown to inhibit the activity of several tyrosine phosphatases, including PTP1B, which is involved in insulin signaling. Methyl N-methylbenzenecarboximidothioate;hydroiodide has also been used to study the role of tyrosine phosphatases in cancer and other diseases.